![molecular formula C17H13ClN2OS B5677720 (3-amino-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridin-2-yl)(4-chlorophenyl)methanone](/img/structure/B5677720.png)
(3-amino-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridin-2-yl)(4-chlorophenyl)methanone
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions that aim to build the complex molecular structure of the target molecule. For example, the synthesis of related thieno[2,3-b]pyridine derivatives involves various chemical reactions including condensation, cycloalkylation, and nucleophilic addition, utilizing reagents and conditions that are carefully chosen to achieve the desired structural features (Al-Ansari, 2016).
Molecular Structure Analysis
Molecular structure analysis often involves spectroscopic methods and theoretical calculations to determine the spatial arrangement of atoms within a molecule. Studies on related molecules have used techniques like X-ray diffraction (XRD) to reveal the crystalline structure and intermolecular interactions, such as hydrogen bonding, which are crucial for understanding the compound's stability and reactivity (Lakshminarayana et al., 2009).
Chemical Reactions and Properties
The chemical reactivity and properties of such compounds are influenced by their molecular structure. Research has shown that similar compounds exhibit specific reactivities towards nucleophiles, with reactions including Michael-type nucleophilic addition and oxidation under various conditions. These reactions are often key steps in the synthesis of more complex derivatives (Pouzet et al., 1998).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystallinity, are directly related to their molecular structure. For instance, the solubility in different solvents can be affected by the presence of specific functional groups or the overall molecular polarity. These properties are essential for the practical use of the compound in various applications.
Chemical Properties Analysis
The chemical properties, including stability, reactivity, and interactions with other molecules, are crucial for understanding the compound's behavior in chemical reactions and potential applications. Studies on related compounds have utilized quantum chemical calculations to explore these properties, providing insights into the electronic structure, charge distribution, and potential reaction pathways (Sivakumar et al., 2021).
properties
IUPAC Name |
(6-amino-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1,3(7),5,8-tetraen-5-yl)-(4-chlorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2OS/c18-11-6-4-9(5-7-11)15(21)16-14(19)12-8-10-2-1-3-13(10)20-17(12)22-16/h4-8H,1-3,19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSSZVKQNSQZUPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC3=C(N=C2C1)SC(=C3N)C(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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